Anthracene-1,2-disulfonic acid

Specification

• CAS No.: 59114-84-0
• Molecular Formula: C14H10O6S2
• Molecular Weight: 338.4 g/mol
• IUPAC Name: anthracene-1,2-disulfonic acid
• Standard InChI: InChI=1S/C14H10O6S2/c15-21(16,17)13-6-5-11-7-9-3-1-2-4-10(9)8-12(11)14(13)22(18,19)20/h1-8H,(H,15,16,17)(H,18,19,20)
• Standard InChI Key: VNLFDHDLTYHIKF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C=C3C(=CC2=C1)C=CC(=C3S(=O)(=O)O)S(=O)(=O)O

Introduction

Structural and Electronic Characteristics

Anthracene-1,2-disulfonic acid consists of a planar anthracene core with sulfonic acid groups at the 1- and 2-positions (Figure 1). The electron-withdrawing sulfonic groups significantly alter the electronic structure of anthracene, reducing its π-conjugation energy and enhancing solubility in aqueous media. Compared to unsubstituted anthracene, which exhibits a fluorescence quantum yield ($\Phi_F$) of 42.9% in the solid state, sulfonic acid derivatives show modulated photophysical properties depending on substitution patterns. For example, anthracene-2,6-disulfonic acid salts with aliphatic amines demonstrate fluorescence quantum yields up to 46.1% due to suppressed π-π stacking.

Table 1: Comparative Properties of Anthracene Sulfonic Acid Derivatives

Property	Anthracene-1,2-Disulfonic Acid (Theoretical)	Anthracene-2,6-Disulfonic Acid	Anthracene Crystal
Solubility in Water	High	High	Low
$\Phi_F$ (Solid State)	~35–45% (estimated)	46.1%	42.9%
Thermal Stability (°C)	>200 (decomposes)	>200	Sublimes at 215

Synthetic Approaches

The synthesis of anthracene sulfonic acids typically involves direct sulfonation of anthracene using concentrated sulfuric acid or oleum (fuming sulfuric acid). While the 1,2-disubstituted isomer is less commonly reported than 2,6- or 2,7-derivatives, its preparation may require controlled reaction conditions. A patent for anthraquinone disulfonic acids (e.g., 2,6- and 2,7-isomers) describes a two-step process involving ring closure of p-sulfobenzoyl-ortho-benzoic acid followed by sulfonation with oleum at 150°C. Adapting this method for anthracene could involve:

• Sulfonation of Anthracene:
  $\text{Anthracene} + 2 \, \text{H}_2\text{SO}_4 \xrightarrow{\Delta} \text{Anthracene-1,2-disulfonic acid} + 2 \, \text{H}_2\text{O}$
  Reaction conditions (temperature, oleum concentration) critically influence substitution patterns.

• Purification: Isolation via crystallization or ion-exchange chromatography.

Photophysical and Redox Properties

The electronic effects of sulfonic groups are evident in the photochemistry of anthracene derivatives. For instance, 9,10-anthraquinone-2,6-disulfonic acid forms charge-transfer complexes with ascorbic acid at cationic interfaces, leading to hydrogen abstraction and radical formation. While analogous studies on the 1,2-isomer are absent, its redox behavior likely involves similar pathways:

• Excited-State Dynamics: Photoexcitation promotes electron transfer from the anthracene core to sulfonic groups, enabling interactions with electron donors.

• Radical Stabilization: Sulfonic acid groups anchor radicals at polar interfaces, as observed in vesicle systems.

Applications in Materials Science

Anthracene-1,2-disulfonic acid’s solubility and electronic properties make it suitable for:

• Fluorescent Sensors: Tunable emission profiles enable detection of metal ions or biomolecules.

• Organic Electronics: As a dopant in conductive polymers or electron-transport layers.

• Catalysis: Acidic sulfonic groups facilitate proton transfer in organic reactions.

Challenges and Research Gaps

Current literature focuses on 2,6- and 2,7-disulfonic acid isomers, leaving the 1,2-derivative underexplored. Key research priorities include:

• Crystallographic Studies: Resolving molecular packing and π-π interactions.

• Synthetic Optimization: Developing regioselective routes for 1,2-disubstitution.

• Environmental Impact: Assessing biodegradation and toxicity.